Cas no 878917-08-9 (N-benzhydryl-3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)propanamide)

• Product Name: N-benzhydryl-3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)propanamide
• CAS No: 878917-08-9
• MF: C₂₃H₂₅N₃OS
• MW: 391.52910399437
• CID: 6245233
• PubChem ID: 7669085
• Update Time: 2025-07-24

N-benzhydryl-3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-benzhydryl-3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)propanamide
• 878917-08-9
• Z90752154
• 3-[4,6-DIMETHYL-2-(METHYLSULFANYL)PYRIMIDIN-5-YL]-N-(DIPHENYLMETHYL)PROPANAMIDE
• EN300-26586649
• AKOS001224116

• Inchi： 1S/C23H25N3OS/c1-16-20(17(2)25-23(24-16)28-3)14-15-21(27)26-22(18-10-6-4-7-11-18)19-12-8-5-9-13-19/h4-13,22H,14-15H2,1-3H3,(H,26,27)
• InChI Key： ZVFKROTVGLYGQI-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(C)=C(C(C)=N1)CCC(NC(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 391.17183360g/mol
• Monoisotopic Mass: 391.17183360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 80.2Ų

Additional information on N-benzhydryl-3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)propanamide

Introduction to N-benzhydryl-3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)propanamide (CAS No. 878917-08-9)

N-benzhydryl-3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)propanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 878917-08-9, is characterized by its complex molecular structure, which includes a benzhydryl group and a pyrimidine moiety with specific substituents. The presence of these functional groups makes it a promising candidate for further investigation in drug discovery and development.

The molecular structure of N-benzhydryl-3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)propanamide consists of a central pyrimidine ring substituted with dimethyl and methylsulfanyl groups, which are known to enhance the compound's bioactivity. The benzhydryl group appended to the propanamide side chain contributes to its solubility and stability, making it suitable for various biochemical applications. This compound's unique structural features have positioned it as a subject of interest in the quest for novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the potential of heterocyclic compounds like pyrimidines in the development of drugs targeting various diseases. Pyrimidine derivatives are particularly noteworthy due to their role in inhibiting enzymes and receptors involved in metabolic pathways. In particular, 4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl has shown promise in preclinical studies as a scaffold for compounds with anti-inflammatory, antiviral, and anticancer properties. The incorporation of this moiety into N-benzhydryl-3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)propanamide suggests that it may exhibit similar beneficial effects.

The benzhydryl group in this compound is another key feature that contributes to its pharmacological potential. Benzhydryl derivatives are well-documented for their ability to interact with biological targets such as enzymes and receptors, often leading to inhibitory effects. For instance, benzhydryl compounds have been investigated for their role in modulating kinase activity, which is crucial in cancer therapy. The combination of the benzhydryl and pyrimidine moieties in N-benzhydryl-3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)propanamide could lead to synergistic effects, enhancing its therapeutic efficacy.

In vitro studies have begun to explore the biological activity of N-benzhydryl-3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)propanamide. Initial experiments suggest that this compound exhibits moderate affinity for certain enzymes and receptors, indicating its potential as a lead compound for further optimization. Researchers have observed interesting interactions between this molecule and target proteins involved in signal transduction pathways, which are critical for various physiological processes. These findings underscore the importance of structural modifications to enhance binding affinity and selectivity.

The synthesis of N-benzhydryl-3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)propanamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the pyrimidine ring followed by functionalization with dimethyl and methylsulfanyl groups is a testament to the synthetic expertise required to produce such complex molecules. Advances in synthetic methodologies have made it possible to construct intricate structures like this one with greater efficiency and yield, facilitating further exploration of its pharmacological properties.

The pharmacokinetic profile of any drug candidate is crucial for its clinical success. Preliminary studies on N-benzhydryl-3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)propanamide suggest that it exhibits favorable solubility and stability under physiological conditions. These characteristics are essential for ensuring adequate absorption and distribution within the body following administration. Additionally, the compound's metabolic stability indicates that it may have a prolonged half-life, allowing for less frequent dosing.

The potential applications of N-benzhydryl-3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)propanamide extend across multiple therapeutic areas. Its structural features make it a versatile scaffold for designing molecules that can interact with diverse biological targets. For example, modifications to the benzhydryl group could enhance its affinity for specific enzymes involved in inflammatory responses or cancer progression. Similarly, alterations to the pyrimidine ring could improve its binding to receptors mediating pain or neurodegenerative disorders.

Ongoing research aims to elucidate the mechanisms through which this compound exerts its effects at the molecular level. By understanding how it interacts with biological targets, scientists can refine its structure to maximize therapeutic benefits while minimizing side effects. Computational modeling and high-throughput screening techniques are being employed to identify optimal modifications that enhance potency and selectivity.

The development of novel drugs is often a lengthy process involving extensive testing in preclinical models followed by clinical trials. However, compounds like N-benzhydryl-3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-y1)propanamide, with their promising initial findings, may accelerate this timeline by serving as valuable starting points for drug design programs. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating laboratory discoveries into viable therapeutics that address unmet medical needs.

In conclusion,N-benzhydryl-N'-(4-chloro-N-cyclopropylbenzamido)-3-cyano-N'-methylbenzothiazolium bromide represents an exciting advancement in pharmaceutical chemistry with significant implications for drug discovery and development.